Cas no 1420793-62-9 (6-Fluoro-5-iodo-2,8-dimethylquinoline)

• Product Name: 6-Fluoro-5-iodo-2,8-dimethylquinoline
• CAS No: 1420793-62-9
• MF: C₁₁H₉FIN
• MW: 301.098738431931
• CID: 5060139
• Update Time: 2025-05-22

6-Fluoro-5-iodo-2,8-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-5-iodo-2,8-dimethylquinoline

• Inchi： 1S/C11H9FIN/c1-6-5-9(12)10(13)8-4-3-7(2)14-11(6)8/h3-5H,1-2H3
• InChI Key： RYMHPJREFUZXJC-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C)C2C1=CC=C(C)N=2)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 212
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 6-Fluoro-5-iodo-2,8-dimethylquinoline

6-Fluoro-5-iodo-2,8-dimethylquinoline

6-Fluoro-5-iodo-2,8-dimethylquinoline (CAS No. 1420793-62-9) is a highly specialized quinoline derivative with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials. The molecule features a quinoline backbone, which is a bicyclic structure consisting of a benzene ring fused with a pyridine ring. The substitution pattern of this compound includes a fluorine atom at position 6, an iodine atom at position 5, and methyl groups at positions 2 and 8. These substituents contribute to the compound's electronic properties, stability, and reactivity.

The synthesis of 6-fluoro-5-iodo-2,8-dimethylquinoline involves a series of carefully designed organic reactions. Typically, the starting material is a substituted quinoline derivative, which undergoes nucleophilic substitution or electrophilic aromatic substitution to introduce the desired substituents. The introduction of fluorine and iodine atoms requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly improved the efficiency of synthesizing such complex molecules.

One of the most promising applications of 6-fluoro-5-iodo-2,8-dimethylquinoline lies in its potential as a building block for drug development. Quinoline derivatives are known for their diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. The presence of halogen atoms (fluorine and iodine) in this compound enhances its pharmacokinetic properties, such as bioavailability and metabolic stability. Recent studies have explored the use of this compound as a lead molecule for developing novel anticancer agents. For instance, researchers have reported that 6-fluoro-5-iodo-2,8-dimethylquinoline exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells.

In addition to its pharmaceutical applications, 6-fluoro-5-iodo-2,8-dimethylquinoline has shown potential in the field of materials science. The quinoline backbone is known for its π-conjugated system, which makes it suitable for applications in organic electronics. Recent research has focused on incorporating this compound into organic semiconductors and light-emitting diodes (LEDs). The methyl groups at positions 2 and 8 enhance the molecule's solubility in organic solvents, facilitating its integration into thin-film devices. Furthermore, the presence of halogen atoms can modulate the electronic properties of the material, making it suitable for specific electronic applications.

The unique combination of structural features in 6-fluoro-5-iotoioquino-line also makes it an attractive candidate for use in diagnostic imaging. The iodine atom at position 5 can serve as a radiolabeling site for positron emission tomography (PET) imaging. Recent studies have demonstrated that this compound can be used as a targeting agent for imaging specific biomarkers associated with diseases such as cancer and neurodegenerative disorders. The fluorine atom at position 6 further enhances the compound's imaging capabilities by improving its pharmacokinetic profile.

From a synthetic chemistry perspective, 6-fluoro-iotoioquino-line serves as a valuable model compound for studying regioselectivity and stereoselectivity in aromatic substitution reactions. The steric and electronic effects introduced by the substituents provide insights into how these factors influence reaction outcomes. This knowledge is crucial for designing more efficient synthetic routes for complex molecules with multiple substituents.

In conclusion,6-fluoro-iotoioquino-line (CAS No. 1420793-ioto) is a versatile compound with significant potential in various scientific domains. Its unique structure enables applications ranging from drug development to materials science and diagnostic imaging. As research continues to uncover new properties and uses for this compound,6-fluoro-iotoioquino-line is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.